Cas no 34446-43-0 (3-Iodobenzene-1,2-diamine)

• Product Name: 3-Iodobenzene-1,2-diamine
• CAS No: 34446-43-0
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD12028717
• CID: 2624812
• PubChem ID: 18510485
• Update Time: 2025-06-24

3-Iodobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-iodobenzene-1,2-diamine
• diaminobenzene iodide
• 2-amino-3-iodoaniline
• 2-amino-3-iodophenylamine
• ZPGYMGXNLJHVHS-UHFFFAOYSA-N
• SCHEMBL4412822
• 34446-43-0
• PS-10972
• D82914
• AS-813/43501616
• AKOS027323862
• MFCD12028717
• CS-0186833
• EN300-208975
• JBA44643
• 107-948-5
• 3-Iodobenzene-1,2-diamine

• MDL： MFCD12028717
• Inchi： 1S/C6H7IN2/c7-4-2-1-3-5(8)6(4)9/h1-3H,8-9H2
• InChI Key： ZPGYMGXNLJHVHS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1N)N

Computed Properties

• Exact Mass: 233.965
• Monoisotopic Mass: 233.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Iodobenzene-1,2-diamine

3-Iodobenzene-1,2-diamine (CAS No. 34446-43-0): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Advances

3-Iodobenzene-1,2-diamine (CAS No. 34446-43-0) is a multifunctional aromatic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a benzene ring substituted with an iodine atom at the 3-position and two amino groups at the 1 and 2 positions. Its unique structural characteristics, including the presence of both iodine and amino functional groups, make it a versatile building block for the synthesis of complex molecules with diverse biological activities. Recent advances in drug discovery and organic synthesis have further highlighted the potential of 3-Iodobenzene-1,2-diamine as a key intermediate in the development of novel therapeutic agents.

From a chemical structure perspective, 3-Iodobenzene-1,2-diamine exhibits a planar aromatic system with delocalized π-electrons, which contributes to its stability and reactivity. The iodine atom at the 3-position introduces electrophilic properties, enabling selective functionalization under controlled reaction conditions. The amino groups at the 1 and 2 positions provide additional functionality, such as hydrogen bonding capacity and potential for conjugation with other molecular entities. These features are critical for the compound's utility in pharmaceutical research and materials engineering.

Recent studies have demonstrated the synthetic versatility of 3-Iodobenzene-1,2-diamine in the preparation of biologically active compounds. For instance, a 2023 publication in *Organic & Biomolecular Chemistry* reported the use of 3-Iodobenzene-1,2-diamine as a precursor for the synthesis of antimicrobial agents with enhanced activity against multidrug-resistant bacterial strains. The iodine substitution was found to significantly modulate the hydrophobicity of the final product, thereby improving its membrane permeability and cellular uptake. Such findings underscore the importance of functional group manipulation in optimizing the pharmacokinetic properties of candidate drugs.

Another area of interest is the application of 3-Iodobenzene-1,2-diamine in the development of fluorescent probes for bioimaging. A 2024 study published in *Advanced Materials* described the incorporation of 3-Iodobenzene-1,2-diamine into fluorescent dyes for real-time monitoring of enzyme activity in living cells. The amino groups enabled the attachment of fluorophore moieties, while the iodine atom facilitated electronic conjugation to enhance fluorescence intensity. This application highlights the multifunctional nature of 3-Iodobenzene-1,2-diamine in advanced biomedical technologies.

From a synthetic perspective, the preparation of 3-Iodobenzene-1,2-diamine involves multiple steps, including electrophilic substitution reactions and amine functionalization. A 2023 review in *Synthetic Communications* outlined several efficient methodologies for the synthesis of 3-Iodobenzene-1,2-diamine, emphasizing the importance of reaction conditions and catalyst selection. For example, the use of palladium-based catalysts was shown to improve the regioselectivity of iodination reactions, while microwave-assisted synthesis significantly reduced reaction times. These advancements reflect the continuous innovation in organic synthesis techniques.

Moreover, the potential applications of 3-Iodobenzene-1,2-diamine extend beyond pharmaceutical chemistry. In the field of materials science, this compound has been explored for its role in the fabrication of conducting polymers and electroactive materials. A 2024 study in *Advanced Functional Materials* demonstrated the use of 3-Iodobenzene-1,2-diamine as a monomer in the synthesis of polyaniline derivatives with enhanced electronic conductivity. The iodine substitution was found to improve the intermolecular interactions within the polymer matrix, leading to superior mechanical properties and thermal stability.

Despite its promising applications, the use of 3-Iodobenzene-1,2-diamine requires careful consideration of safety and environmental factors. The iodine-containing compounds are often subject to regulatory scrutiny due to their potential impact on ecosystems. However, recent research has focused on green chemistry approaches to mitigate these risks. For example, a 2023 study in *Green Chemistry* proposed the use of solvent-free conditions and catalytic systems to reduce the environmental footprint of 3-Iodobenzene-1,2-diamine synthesis. These efforts align with the growing emphasis on sustainable chemical practices in modern industrial processes.

In conclusion, 3-Iodobenzene-1,2-diamine (CAS No. 34446-43-0) represents a valuable chemical entity with diverse applications in pharmaceuticals, materials science, and analytical chemistry. Its structural versatility and functional group reactivity make it an attractive candidate for the development of innovative drugs and advanced materials. As research continues to evolve, the potential of 3-Iodobenzene-1,2-diamine is expected to expand further, contributing to scientific advancements and technological innovations in the coming years.